Core–shell structured MgAl-LDO@Al-MS hexagonal nanocomposite: an all inorganic acid–base bifunctional nanoreactor for one-pot cascade reactions†
Journal of Materials Chemistry A Pub Date: 2013-10-17 DOI: 10.1039/C3TA13403B
Abstract
A core–shell structured nanocomposite, with hexagonal Mg–Al mixed oxide nanoplates derived from LDHs as the inner core and Al-containing mesoporous silica as the outer shell, was prepared using an inorganic, low cost and simple route. The mesoporous silica shell was not only capable of protecting the MgAl-LDO core, but also offered a high surface area for the derivation of functional acid catalytic sites. The MgAl-LDO@Al-MS nanocomposite served as an efficient acid–base bifunctional nanoreactor for one-pot multistep cascade reaction sequences, due to the good spatial separation of antagonistic sites via the core–shell structure design, confinement and enrichment effect of the reaction species endowed by the nanoreactor features.
Recommended Literature
- [1] High efficiency spin filtering in magnetic phosphorene†
- [2] Nontrivial electrophoresis of silica nano and microrods in a nematic liquid crystal†
- [3] Free-standing Ni-microfiber-supported carbon nanotube aerogel hybrid electrodes in 3D for high-performance supercapacitors†
- [4] Can non-polar hydrogen atoms accept hydrogen bonds?†‡
- [5] Immobilization of platinum(ii) and palladium(ii) complexes on metal oxides by sol–gel processing and surface modification using bifunctional phosphine–phosphonateesters
- [6] Investigations into conformational transitions and solvation structure of a 7-piperidino-5,9-methanobenzo[8] annulene in water†
- [7] Superior catalytic performance of a CoOx/Sn–CeO2 hybrid material for catalytic diesel soot oxidation†
- [8] Synthesis of cassane-type diterpenes from abietane compounds: the first synthesis of taepeenin F†
- [9] Carbonization of cellulose cell wall evaluated with ultraviolet microscopy†
- [10] Magnetic anisotropies of Ho(iii) and Dy(iii) single-molecule magnets experimentally determined via polarized neutron diffraction†
Journal Name：Journal of Materials Chemistry A
Research Products
-
CAS no.: 137868-52-1
-
CAS no.: 121578-13-0
-
CAS no.: 157887-82-6
-
CAS no.: 14104-19-9
